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Compound of Interest

Compound Name: Ethyl 5-chloroindole-2-carboxylate

Cat. No.: B556502

Essential Safety and Handling Guide for Ethyl 5-
chloroindole-2-carboxylate

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl 5-chloroindole-2-carboxylate, tailored for researchers, scientists, and professionals in
drug development. The following procedures are designed to ensure a safe laboratory
environment and proper material management.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 5-chloroindole-2-carboxylate is classified as an irritant, causing skin and serious eye
irritation, and may also lead to respiratory irritation.[1][2][3] Adherence to strict safety protocols
is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4][5]

Chemical-resistant gloves (e.qg., nitrile rubber), a
) ] lab coat, and other protective clothing to prevent
Skin Protection ) )
skin contact.[1][4] Take off contaminated

clothing and wash it before reuse.[1]

Use only in a well-ventilated area.[4][6] If dust or
Respiratory Protection aerosols are generated, a NIOSH/MSHA-

approved respirator is required.[1]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4][5]

Work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Assemble all necessary equipment and reagents before handling the compound.

Put on all required personal protective equipment (PPE) as detailed above.[1][4]
. Handling:

Avoid direct contact with the skin and eyes.[7]

Avoid the formation of dust and aerosols during handling.[7]

Do not eat, drink, or smoke in the area where the chemical is handled.[4][6]

After handling, wash hands and any exposed skin thoroughly.[4]
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3. Storage:

e Store in a cool, dry, and well-ventilated place.[4][7]

o Keep the container tightly closed to prevent contamination and moisture ingress.[4][6][7]

Recommended storage is at refrigerated temperatures (2°C - 8°C) and protected from light.

[8]

o Store away from incompatible materials, such as strong oxidizing agents.[4]

Emergency and First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If
breathing is difficult or has stopped, provide
artificial respiration or oxygen. Seek immediate
medical attention.[1][4][6][9]

Skin Contact

Immediately flush the contaminated skin with
plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and
shoes.[4][6][9] If skin irritation persists, get

medical advice.[4]

Eye Contact

Immediately rinse the eyes cautiously with large
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
[1][4][6][9] Remove contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water.[1][4][6] Never give anything by mouth to
an unconscious person. Call a physician or

poison control center immediately.[4][9]

Disposal Plan
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All waste materials containing Ethyl 5-chloroindole-2-carboxylate must be treated as

hazardous waste.

» Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[4][7]

o Disposal Method: Dispose of the contents and container in accordance with all local,

regional, and national regulations.[4][6] This should be done through a licensed professional

waste disposal service.[7] Do not allow the product to enter drains or waterways.[1][7]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]

Quantitative Data Summary

Property Value

Molecular Weight 223.66 g/mol [8][10]

Melting Point 166-168 °C[11]

Boiling Point 375.0 °CJ[8]

Flash Point 180.6 °C[8]

Appearance Yellow to light brown crystalline powder[10][11]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Ethyl 5-chloroindole-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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